Cas no 526217-38-9 (tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate)

• Product Name: tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate
• CAS No: 526217-38-9
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6150573
• PubChem ID: 165707178
• Update Time: 2025-06-08

tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 526217-38-9
• tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate
• EN300-7548762

• Inchi： 1S/C16H23NO3/c1-15(2,3)20-14(18)17-13(16(19)10-7-11-16)12-8-5-4-6-9-12/h4-6,8-9,13,19H,7,10-11H2,1-3H3,(H,17,18)
• InChI Key： OHAKGARWOONYPD-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=CC=CC=2)NC(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate

Introduction to Tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate (CAS No. 526217-38-9)

Tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate, a compound with the CAS number 526217-38-9, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a complex side chain consisting of a 1-hydroxycyclobutyl moiety linked to a phenyl group, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate involve meticulous attention to detail, ensuring that the compound is produced with high purity and yield. Advanced synthetic techniques, such as multi-step organic reactions and purification methods like column chromatography, are employed to achieve the desired product. The tert-butyl group, a well-known protective group in organic synthesis, enhances the stability of the carbamate linkage, making it suitable for further functionalization and derivatization.

The 1-hydroxycyclobutyl moiety is particularly intriguing due to its cyclic structure, which can influence the compound's solubility, bioavailability, and interactions with biological targets. Additionally, the phenyl group introduces aromaticity to the molecule, which is often associated with enhanced binding affinity to biological receptors. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been explored for their roles as kinase inhibitors, neuroprotective agents, and anti-inflammatory drugs. The unique structural features of Tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate make it a promising candidate for further investigation in these areas. For instance, studies have shown that carbamates can modulate enzyme activity by inhibiting specific kinases involved in disease pathways.

The phenyl ring in Tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate can serve as a scaffold for designing molecules that interact with specific protein targets. This is particularly relevant in the development of targeted therapies, where precise interaction with biological macromolecules is crucial. The hydroxycyclobutyl group may also play a role in modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying various parts of the molecule, researchers can fine-tune its biological activity. The tert-butyl group, for example, can be replaced or modified to alter the compound's properties without significantly affecting its core pharmacophore. This flexibility makes Tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate a valuable tool for medicinal chemists.

The synthesis of this compound also opens up avenues for exploring novel synthetic pathways and methodologies. The use of advanced catalytic systems and green chemistry principles can enhance the efficiency and sustainability of the synthesis process. Such advancements are crucial for reducing costs and environmental impact while maintaining high yields and purity standards.

In conclusion, Tert-butyl N-[(1-hydroxycyclobutyl)(phenyl)methyl]carbamate (CAS No. 526217-38-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse applications make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in addressing unmet medical needs.